Cas no 91550-04-8 ((6E,7S,8R,8aS)-6-[(2R,4E,6R,7R)-6,7-dihydroxy-2,5-dimethyloct-4-en-1-ylidene]-8-methyloctahydroindolizine-7,8-diol)

• Product Name: (6E,7S,8R,8aS)-6-[(2R,4E,6R,7R)-6,7-dihydroxy-2,5-dimethyloct-4-en-1-ylidene]-8-methyloctahydroindolizine-7,8-diol
• CAS No: 91550-04-8
• MF: C₁₉H₃₃NO₄
• MW: 339.469626188278
• CID: 1965750
• PubChem ID: 6442501
• Update Time: 2025-04-21

(6E,7S,8R,8aS)-6-[(2R,4E,6R,7R)-6,7-dihydroxy-2,5-dimethyloct-4-en-1-ylidene]-8-methyloctahydroindolizine-7,8-diol Chemical and Physical Properties

Names and Identifiers

• (6E,7S,8R,8aS)-6-[(2R,4E,6R,7R)-6,7-dihydroxy-2,5-dimethyloct-4-en-1-ylidene]-8-methyloctahydroindolizine-7,8-diol
• 7,8-indolizinediol, 6-[(2R,4E,6R,7R)-6,7-dihydroxy-2,5-dimethyl-4-octen-1-ylidene]octahydro-8-methyl-, (6E,7S,8R,8aS)-
• (6E,7S,8R,8aS)-6-[(E,2R,6R,7R)-6,7-dihydroxy-2,5-dimethyloct-4-enylidene]-8-methyl-1,2,3,5,7,8a-hexahydroindolizine-7,8-diol
• Isoallo-PTX 339B
• CHEMBL422656
• (+)-Allopumiliotoxin 339B
• Alkaloid 339B from Dendrobates
• 91550-04-8
• Isoallopumiliotoxin 339B

• Inchi： 1S/C19H33NO4/c1-12(7-8-13(2)17(22)14(3)21)10-15-11-20-9-5-6-16(20)19(4,24)18(15)23/h8,10,12,14,16-18,21-24H,5-7,9,11H2,1-4H3/b13-8-,15-10-
• InChI Key： ROTIYIHXOAYCEN-BXCQWJFKSA-N
• SMILES： CC(/C=C1\C(O)C(O)(C)C2N(CCC2)C\1)C/C=C(\C(C(O)C)O)/C

Computed Properties

• Exact Mass: 339.240959
• Monoisotopic Mass: 339.240959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 0.5

Experimental Properties

• Density: 1.17
• Boiling Point: 519.4°C at 760 mmHg
• Flash Point: 266.1°C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins